Cas no 558-96-3 (1-Bromoperfluorononane)

• Product Name: 1-Bromoperfluorononane
• CAS No: 558-96-3
• MF: C₉BrF₁₉
• MW: 548.969968795776
• MDL: MFCD00153257
• CID: 82536
• PubChem ID: 87559948
• Update Time: 2025-11-02

1-Bromoperfluorononane Chemical and Physical Properties

Names and Identifiers

• perfluorononyl bromide
• 1-Bromoperfluorononane
• Nonadecafluorononyl Bromide
• 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononane
• 1-Bromononadecafluorononane
• Bromononadecafluorononane
• OWIAIPIQXHPUHV-UHFFFAOYSA-N
• VZ21320
• AB1011077
• N0808
• 1-Bromononadecafluorononane1-Bromoperfluorononane
• A8308
• DTXSID10379931
• MFCD00153257
• C9BrF19
• NS00019134
• FT-0607545
• 558-96-3
• AKOS015833871
• SCHEMBL7029311
• Perfluorononyl bromide Perfluoro-1-bromononane
• E78865
• A830851
• 1-bromanyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecakis(fluoranyl)nonane
• FS-4149
• Perfluoro-1-bromononane, 1-Bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononane, 1-Bromoperfluorononane
• DB-052818

• MDL： MFCD00153257
• Inchi： 1S/C9BrF19/c10-8(25,26)6(21,22)4(17,18)2(13,14)1(11,12)3(15,16)5(19,20)7(23,24)9(27,28)29
• InChI Key： OWIAIPIQXHPUHV-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 547.88800
• Monoisotopic Mass: 547.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White powder
• Density: 1,9 g/cm3
• Melting Point: 27°C
• Boiling Point: 159 °C
• Flash Point: 159°C
• Refractive Index: 1.295
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 6.98350

1-Bromoperfluorononane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on 1-Bromoperfluorononane

Recent Advances in the Application of 1-Bromoperfluorononane (CAS: 558-96-3) in Chemical and Biomedical Research

1-Bromoperfluorononane (CAS: 558-96-3) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and biomedical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the role of 1-Bromoperfluorononane as a versatile intermediate in the synthesis of fluorinated compounds. Its high reactivity and stability under various conditions make it an ideal candidate for use in cross-coupling reactions, which are pivotal in the development of novel pharmaceutical agents. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in facilitating the synthesis of fluorinated analogs of biologically active molecules, which exhibit enhanced metabolic stability and bioavailability.

In the biomedical field, 1-Bromoperfluorononane has been explored for its potential in drug delivery systems. A recent investigation published in Biomaterials Science revealed that fluorinated compounds like 1-Bromoperfluorononane can be used to engineer nanoparticles with improved targeting capabilities and reduced immunogenicity. These nanoparticles have shown promise in delivering chemotherapeutic agents to tumor sites with higher precision, thereby minimizing off-target effects.

Another area of interest is the environmental impact and safety profile of 1-Bromoperfluorononane. A 2022 study in Environmental Science & Technology examined its biodegradability and toxicity, concluding that while the compound exhibits low acute toxicity, its persistence in the environment warrants further investigation. These findings underscore the need for sustainable synthesis and disposal methods to mitigate potential ecological risks.

Looking ahead, researchers are optimistic about the potential of 1-Bromoperfluorononane to contribute to breakthroughs in personalized medicine and advanced materials. Ongoing studies are exploring its utility in the development of fluorinated polymers and coatings, which could revolutionize industries ranging from healthcare to electronics. As the body of research grows, it is expected that new applications and improved methodologies for handling this compound will emerge.

In conclusion, 1-Bromoperfluorononane (CAS: 558-96-3) represents a valuable tool in modern chemical and biomedical research. Its unique properties and versatility make it a focal point for innovation, though challenges related to environmental sustainability must be addressed. Future research should aim to balance its benefits with ecological considerations to ensure its responsible use in scientific and industrial applications.